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Compound of Interest

Compound Name: Methyl 3-chlorobenzoate

Cat. No.: B147285

Essential Safety and Handling Guide for Methyl
3-chlorobenzoate

This guide provides immediate and essential safety protocols for handling Methyl 3-
chlorobenzoate in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification

Methyl 3-chlorobenzoate is classified as a hazardous chemical.[1] It is harmful if swallowed,
causes skin irritation, and leads to serious eye irritation.[1][2][3]

Hazard Classification Category

Acute Oral Toxicity Category 4[1][2]
Skin Corrosion/Irritation Category 2[1][2]
Serious Eye Damage/Irritation Category 2[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Methyl 3-
chlorobenzoate to prevent exposure.[1][4]
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1][5]

Protects against splashes and

eye irritation.[1][6]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin contact and
irritation.[1][6]

Skin and Body Protection

Lab coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[1]

Respiratory Protection

A NIOSH-approved N95
respirator may be used if

ventilation is inadequate.[7]

Protects against inhalation of

vapors or aerosols.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is crucial for the safe handling of Methyl 3-

chlorobenzoate.

1. Preparation and Engineering Controls:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][3]

o Work in a well-ventilated area, preferably under a chemical fume hood.[3]

» Before starting, inspect all PPE for integrity.

2. Handling and Use:

« Avoid all direct contact with the chemical.[1]

e Do not eat, drink, or smoke in the handling area.[1][8]

e Wash hands thoroughly with soap and water after handling.[1][6]

» Keep the container tightly closed when not in use.[3][4]
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3. Storage:
» Store in a cool, dry, and well-ventilated area.[3][4]
o Keep the container tightly closed to prevent leakage.[3][4]

o Store away from incompatible materials, such as strong oxidizing agents.[6] Recommended
storage temperature is between 10°C and 25°C.

Disposal Plan: Waste Management and
Decontamination

Proper disposal of Methyl 3-chlorobenzoate and contaminated materials is critical to prevent
environmental contamination and ensure safety.

1. Waste Chemical Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1]

» Do not dispose of the chemical down the drain.[1]
2. Contaminated PPE and Materials Disposal:

e Soak up any spills with inert absorbent material such as sand, silica gel, or a universal
binder.[1]

o Collect all contaminated materials, including gloves, absorbent materials, and disposable lab
coats, in a suitable, closed, and labeled container for disposal.[1]

Take off contaminated clothing and wash it before reuse.[1][6]

Emergency First-Aid Procedures

Immediate and appropriate first aid is vital in case of accidental exposure.
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Exposure Route

First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[2]

Seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes.[2] Get medical attention if irritation

occurs.[1]

Clean mouth with water and seek immediate

Ingestion ) )

medical attention.[1][2]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration.[1] Seek medical

attention.[2]

Physicochemical Properties

Property

Value

Molecular Formula

C8H7CI02[2][9]

Molecular Weight 170.59 g/mol [7][9]
Appearance Colorless to brown liquid[9]
Melting Point 21 °C[71[9]

Boiling Point 231 °C[2]

Flash Point 104 °C (closed cup)[7]
Density 1.227 g/mL at 25 °C[7]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of Methyl 3-chlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-3-chlorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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